Cas no 85072-99-7 (1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo-)

• Product Name: 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo-
• CAS No: 85072-99-7
• MF: C₃HN₃OS
• MW: 127.124538183212
• CID: 665299
• Update Time: 2026-04-29

1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo-
• 2-oxo-3H-1,3,4-thiadiazole-5-carbonitrile

Additional information on 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo-

Recent Advances in the Study of 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo- (CAS: 85072-99-7) and Its Applications in Chemical Biology and Medicine

The compound 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo- (CAS: 85072-99-7) has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold is known for its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics. Recent studies have explored its role in modulating enzyme activity, inhibiting pathogen growth, and even targeting cancer cells, highlighting its broad-spectrum utility in chemical biology and medicine.

One of the key areas of research has been the synthesis and optimization of derivatives based on the 1,3,4-thiadiazole core. Researchers have employed computational modeling and high-throughput screening to identify structural modifications that enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that introducing specific substituents at the 4,5-dihydro-5-oxo position significantly improved the compound's inhibitory activity against bacterial enzymes, suggesting potential applications in combating antibiotic-resistant strains.

In addition to its antimicrobial properties, 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo- has shown promise in oncology. A recent preclinical study revealed that certain derivatives of this compound exhibit potent antiproliferative effects against glioblastoma cells by disrupting mitochondrial function and inducing apoptosis. These findings, published in Cancer Research, underscore the potential of this scaffold in developing targeted therapies for aggressive cancers. Further investigations are underway to elucidate the precise molecular mechanisms and optimize pharmacokinetic profiles for clinical translation.

Beyond its therapeutic potential, the compound has also been explored for its role in agrochemical applications. Researchers have synthesized analogs that act as effective fungicides and herbicides, leveraging the thiadiazole ring's ability to interfere with essential metabolic pathways in pests. A 2024 report in the Journal of Agricultural and Food Chemistry highlighted the environmental benefits of these derivatives, noting their biodegradability and low toxicity to non-target organisms, which align with the growing demand for sustainable agrochemical solutions.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo- derivatives. Recent efforts have focused on green chemistry approaches to minimize hazardous byproducts and improve yield. Collaborative initiatives between academia and industry are also driving the development of standardized protocols for quality control and regulatory compliance, ensuring that these compounds meet the stringent requirements for pharmaceutical and agricultural use.

In conclusion, the ongoing research on 1,3,4-Thiadiazole-2-carbonitrile, 4,5-dihydro-5-oxo- (CAS: 85072-99-7) underscores its multifaceted potential in chemical biology and medicine. From antimicrobial and anticancer agents to eco-friendly agrochemicals, this scaffold continues to inspire innovative applications. Future studies will likely focus on translational research, bridging the gap between laboratory discoveries and real-world solutions, while addressing synthesis and scalability challenges to fully realize its therapeutic and industrial promise.